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Compound of Interest

Compound Name: Br-PEG4-CH2-Boc

Cat. No.: B606398 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Br-PEG4-CH2-Boc (tert-Butyl 14-

Bromo-3,6,9,12-tetraoxatetradecanoate). Adherence to these procedures is vital for ensuring

laboratory safety and maintaining the integrity of the product.

Physicochemical and Storage Data
A summary of the key quantitative data for Br-PEG4-CH2-Boc is presented in the table below

for easy reference.
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Property Value Source

CAS Number 1807505-29-8 [1][2]

Molecular Formula C₁₄H₂₇BrO₆ [2]

Molecular Weight 371.27 g/mol [1]

Appearance
Colorless to Yellow/Light

Yellow Clear Liquid
[1][2]

Purity >95.0% to ≥97.0% [1][2]

Storage (Pure Form) -20°C (3 years) [2]

Storage (Refrigerated) 0-10°C [1]

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)
[2]

Shipping Condition Ambient Temperature [3][4]

Known Sensitivity Heat Sensitive [1]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Br-PEG4-CH2-Boc is not readily available, the

following personal protective equipment recommendations are based on standard laboratory

practices for similar PEGylated compounds.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is advisable

to consult the manufacturer's

glove compatibility chart.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned. For larger quantities

or risk of splashing, a

chemical-resistant apron is

also recommended.

Respiratory Fume Hood

All handling of Br-PEG4-CH2-

Boc should be conducted in a

certified chemical fume hood to

avoid inhalation of any

potential vapors or mists.

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the safe handling of Br-PEG4-CH2-Boc from receipt to

disposal.
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Receipt and Storage

Preparation and Use

Cleanup and Disposal

Receive Shipment at
Ambient Temperature

Inspect Container for Damage or Leaks

Log Chemical in Inventory

Store at Recommended
Temperature (-20°C for long-term)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work Within a Certified
Chemical Fume Hood

Allow Vial to Warm to
Room Temperature Before Opening

Perform Experimental Procedures

Decontaminate Work Surfaces

Segregate Waste into
Appropriate Hazardous Waste Containers

Dispose of Contaminated PPE

Arrange for Licensed
Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Br-PEG4-CH2-Boc.
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Disposal Plan
Proper disposal of Br-PEG4-CH2-Boc and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste materials, including unused product, solutions, and

contaminated consumables (e.g., pipette tips, vials, gloves), should be collected in a

designated and properly labeled hazardous waste container.

Professional Disposal: It is recommended to contact a licensed professional waste disposal

service for the final disposal of the chemical waste.[5]

Disposal Method: Chemical incineration in a facility equipped with an afterburner and

scrubber is a suggested method of disposal for similar chemical compounds.[5]

Contaminated Packaging: Dispose of the original packaging as unused product.[5]

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines and to ensure compliance with all local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Br-PEG4-CH2-Boc 1807505-29-8 | TCI (Shanghai) Development Co., Ltd.
[tcichemicals.com]

2. medchemexpress.com [medchemexpress.com]

3. medkoo.com [medkoo.com]

4. Bromo-PEG4-CH2CO2tBu, 1807505-29-8 | BroadPharm [broadpharm.com]

5. capotchem.cn [capotchem.cn]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606398?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_811442-84-9.html
https://www.capotchem.cn/doc/viewmsds_811442-84-9.html
https://www.capotchem.cn/doc/viewmsds_811442-84-9.html
https://www.benchchem.com/product/b606398?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/HK/en/p/D6475
https://www.tcichemicals.com/HK/en/p/D6475
https://www.medchemexpress.com/br-peg4-ch2-boc.html
https://www.medkoo.com/products/26051
https://broadpharm.com/product/bp-22126
https://www.capotchem.cn/doc/viewmsds_811442-84-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Br-
PEG4-CH2-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606398#personal-protective-equipment-for-handling-
br-peg4-ch2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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